Cas no 1955519-54-6 (2-(dimethylsulfamoyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(dimethylsulfamoyl)ethane-1-sulfonyl fluoride
• CAS No: 1955519-54-6
• MF: C₄H₁₀FNO₄S₂
• MW: 219.254902362823
• MDL: MFCD28968436
• CID: 5172839
• PubChem ID: 122235993
• Update Time: 2025-05-21

2-(dimethylsulfamoyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl fluoride, 2-[(dimethylamino)sulfonyl]-
• 2-(dimethylsulfamoyl)ethane-1-sulfonyl fluoride

• MDL： MFCD28968436
• Inchi： 1S/C4H10FNO4S2/c1-6(2)12(9,10)4-3-11(5,7)8/h3-4H2,1-2H3
• InChI Key： SAQQYAHJLFRLGJ-UHFFFAOYSA-N
• SMILES： C(S(F)(=O)=O)CS(N(C)C)(=O)=O

Additional information on 2-(dimethylsulfamoyl)ethane-1-sulfonyl fluoride

2-(Dimethylsulfamoyl)ethane-1-sulfonyl fluoride: A Comprehensive Overview

The compound with CAS No. 1955519-54-6, commonly referred to as 2-(dimethylsulfamoyl)ethane-1-sulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a sulfonyl fluoride group with a dimethylsulfamoyl substituent, making it a versatile building block for various applications.

Sulfonyl fluorides are known for their reactivity and ability to participate in nucleophilic substitutions, making them valuable intermediates in the synthesis of sulfonamides, sulfonate esters, and other related compounds. The presence of the dimethylsulfamoyl group in this molecule further enhances its utility, as it introduces additional functional groups that can be exploited in various chemical transformations. Recent studies have highlighted the potential of this compound in the development of advanced materials and biologically active molecules.

From a structural perspective, 2-(dimethylsulfamoyl)ethane-1-sulfonyl fluoride consists of an ethane backbone with two distinct substituents: a sulfonyl fluoride group at position 1 and a dimethylsulfamoyl group at position 2. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its reactivity and functionality. The sulfonyl fluoride group is highly electrophilic due to the electron-withdrawing nature of the fluorine atom, making it susceptible to nucleophilic attack. This property has been leveraged in numerous synthetic strategies to construct complex molecules with precision.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(dimethylsulfamoyl)ethane-1-sulfonyl fluoride through various routes. One prominent method involves the reaction of dimethyl sulfamide with an appropriate sulfonyl chloride precursor under controlled conditions. This approach not only ensures high yields but also allows for fine-tuning of the reaction parameters to optimize product quality. The development of scalable synthesis protocols has further enhanced the accessibility of this compound for industrial and academic applications.

In terms of applications, 2-(dimethylsulfamoyl)ethane-1-sulfonyl fluoride has found utility in diverse fields. In organic synthesis, it serves as an excellent precursor for the construction of sulfonamide derivatives, which are widely used as intermediates in pharmaceutical research. Its ability to undergo nucleophilic substitution reactions makes it a valuable reagent for synthesizing biologically active compounds with tailored properties.

The incorporation of this compound into materials science has also yielded promising results. For instance, its reactivity enables the formation of cross-linked polymers with enhanced mechanical and thermal properties. Researchers have explored its potential as a building block for developing advanced coatings, adhesives, and elastomers, which exhibit superior performance under challenging conditions.

From a biological standpoint, 2-(dimethylsulfamoyl)ethane-1-sulfonyl fluoride has demonstrated intriguing interactions with various biomolecules. Studies have shown that it can modulate enzyme activity by acting as a competitive inhibitor or allosteric regulator. This property has sparked interest in its potential application as a lead compound for drug discovery efforts targeting specific therapeutic areas such as inflammation, neurodegenerative diseases, and cancer.

Recent research has also focused on understanding the environmental fate and toxicity of 2-(dimethylsulfamoyl)ethane-1-sulfonyl fluoride. While preliminary data suggest that it exhibits moderate biodegradability under aerobic conditions, further studies are required to fully assess its impact on ecosystems and human health. Regulatory agencies are increasingly emphasizing the need for comprehensive risk assessments to ensure safe handling and disposal practices.

In conclusion, 2-(dimethylsulfamoyl)ethane-1-sulfonyl fluoride stands out as a versatile and multifaceted compound with significant potential across various disciplines. Its unique chemical properties, coupled with advancements in synthetic methodologies and application development, position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to make even greater contributions to scientific innovation.